Cas no 2227812-70-4 (rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine
• CAS No: 2227812-70-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6571189
• PubChem ID: 165694476
• Update Time: 2025-11-01

rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine
• EN300-1771849
• 2227812-70-4
• rac-[(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropyl]methanamine

• Inchi： 1S/C13H18N2O/c1-15-4-5-16-13-3-2-9(7-12(13)15)11-6-10(11)8-14/h2-3,7,10-11H,4-6,8,14H2,1H3/t10-,11-/m0/s1
• InChI Key： BTCHBTDUPDKUGS-QWRGUYRKSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine

Research Brief on rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine (CAS: 2227812-70-4)

The compound rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine (CAS: 2227812-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanamine core and benzoxazine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, highlighting its relevance in drug discovery and development.

Recent research has elucidated the synthetic pathways for rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine, emphasizing the importance of stereochemical control in achieving high enantiomeric purity. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to optimize the yield and purity of the desired enantiomers. These synthetic advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for preclinical and clinical studies.

Pharmacological evaluations of rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine have revealed its potent activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors play a pivotal role in various CNS disorders, including depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated that the compound exhibits high affinity and selectivity for these targets, with minimal off-target effects. This selectivity profile positions it as a promising candidate for the development of novel therapeutics with improved efficacy and safety.

In addition to its serotonin receptor modulation, rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine has also been investigated for its potential neuroprotective effects. Recent findings suggest that the compound may mitigate oxidative stress and inflammation in neuronal cells, which are key pathological mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's. These neuroprotective properties, combined with its favorable pharmacokinetic profile, underscore its therapeutic potential beyond psychiatric disorders.

Despite these promising findings, challenges remain in the development of rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine as a clinical candidate. Issues such as metabolic stability, blood-brain barrier penetration, and potential drug-drug interactions need to be addressed through further optimization and preclinical testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, rac-(1R,2R)-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)cyclopropylmethanamine (CAS: 2227812-70-4) represents a promising scaffold for the development of novel CNS therapeutics. Its unique pharmacological profile, combined with recent advancements in synthesis and characterization, positions it as a valuable candidate for further investigation. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential in various CNS disorders.